[1,4'-Bipiperidin]-4-ol dihydrochloride

Specification

• CAS No.: 367501-46-0
• Molecular Formula: C10H22Cl2N2O
• Molecular Weight: 257.2 g/mol
• IUPAC Name: 1-piperidin-4-ylpiperidin-4-ol;dihydrochloride
• Standard InChI: InChI=1S/C10H20N2O.2ClH/c13-10-3-7-12(8-4-10)9-1-5-11-6-2-9;;/h9-11,13H,1-8H2;2*1H
• Standard InChI Key: KZMKQKBRLLWNIQ-UHFFFAOYSA-N
• SMILES: C1CNCCC1N2CCC(CC2)O.Cl.Cl
• Canonical SMILES: C1CNCCC1N2CCC(CC2)O.Cl.Cl

Introduction

[1,4'-Bipiperidin]-4-ol dihydrochloride is a chemical compound belonging to the class of piperidine derivatives. It is characterized by the presence of two piperidine rings connected through a nitrogen atom, with a hydroxyl group attached to the fourth carbon of one of the rings. This compound is often used as a building block in the synthesis of more complex molecules, particularly in pharmaceutical research.

Synthesis and Availability

[1,4'-Bipiperidin]-4-ol dihydrochloride can be synthesized through various chemical routes, often involving the reaction of piperidine derivatives with appropriate reagents to form the bipiperidine structure. The compound is commercially available from several suppliers, including Acrotein ChemBio, Inc. and EvitaChem, with prices varying based on purity and quantity.

Biological and Pharmacological Applications

While specific biological activities of [1,4'-Bipiperidin]-4-ol dihydrochloride are not extensively documented, compounds with similar bipiperidine structures have been explored for their potential in drug development. For example, bipiperidine derivatives have been studied for their roles in modulating neurotransmitter systems and as potential antagonists for certain receptors.

Research Findings and Future Directions

Research on bipiperidine compounds often focuses on their potential as scaffolds for designing drugs with specific biological activities. The presence of a hydroxyl group and the bipiperidine core provides a versatile framework for chemical modification, allowing researchers to tailor these compounds for various therapeutic applications.

Compound Type	Biological Activity	Potential Applications
Bipiperidine Derivatives	Neurotransmitter modulation, receptor antagonism	Neurological disorders, immune system modulation
Piperidine Derivatives	Antioxidant, cholinesterase inhibition	Neuroprotection, cognitive enhancement